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Compound of Interest

Compound Name: Dimetilan

Cat. No.: B166997 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount, especially when working with highly toxic compounds like

Dimetilan. This guide provides immediate, essential safety and logistical information, including

detailed personal protective equipment (PPE) protocols, handling procedures, and disposal

plans to foster a secure and compliant research setting.

Dimetilan is a carbamate insecticide and a potent cholinesterase inhibitor.[1][2][3] It is

classified as highly toxic upon ingestion and moderately toxic through skin contact.[1][2][4]

Exposure can lead to severe health consequences, with death primarily resulting from

respiratory arrest.[1][2] Therefore, strict adherence to safety protocols is critical.

Chemical and Physical Properties
Understanding the properties of Dimetilan is the first step in safe handling. The technical

product is a yellow to reddish-brown solid, while in its pure form, it appears as a colorless solid.

[1][2][5]
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Property Value

Molecular Formula C₁₀H₁₆N₄O₃

Molecular Weight 240.26 g/mol [1][6]

Melting Point 68-71°C (Pure)[6] 55-65°C (Technical)[6]

Boiling Point 200-210°C at 13 mmHg[6]

Solubility
Soluble in water, chloroform, DMF, ethanol,

acetone, and xylene.[6]

InChI
InChI=1S/C10H16N4O3/c1-11(2)7(15)13-6-5-

12(14(13)3)8(16)17-10(14)11(1)2/h6H,1-4H3

Toxicity Data
Dimetilan poses a significant toxicological risk. The following data, primarily from studies on

rats, underscores the need for caution.

Metric Value Species

LD50 Oral 25 mg/kg[6] Rat

LD50 Dermal 600-700 mg/kg[6] Rat

The probable oral lethal dose for humans is estimated to be between 50-500 mg/kg.[1][2][4]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE plan is mandatory when handling Dimetilan. The following table

outlines the minimum required equipment.
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Body Part Required PPE

Hands

Chemical-resistant gloves: Nitrile or butyl rubber

gloves are recommended. Never wear cotton,

leather, or canvas gloves.[7][8] Wash the

outside of gloves before removing them.[9]

Body

Chemical-resistant suit or lab coat: A one- or

two-piece suit made of materials like Tyvek,

butyl rubber, or neoprene should be worn.[7][10]

If there is a risk of splashing, a chemical-

resistant apron should also be used.[8]

Eyes & Face

Safety glasses with side shields or chemical

splash goggles: These must be worn to protect

against splashes.[10] A face shield may be

necessary for procedures with a high risk of

splashing.

Respiratory

NIOSH-approved respirator: In case of potential

inhalation of dust or vapors, a NIOSH-approved

respirator is required.[8][9] This could be an air-

purifying respirator (APR) with appropriate

cartridges or a powered air-purifying respirator

(PAPR).[10]

Feet

Chemical-resistant footwear: One-piece, pull-on

boots made of natural rubber or disposable

shoe covers are necessary. Pant legs should be

worn outside of the boots.[10]

Operational Plan: A Step-by-Step Handling Guide
Adherence to a strict operational workflow is crucial to minimize exposure and ensure safety.

Experimental Workflow for Handling Dimetilan
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Preparation Phase

Handling & Experimental Phase

Cleanup & Disposal Phase

Final Disposal

1. Don Full PPE

2. Prepare Work Area in Ventilated Hood

3. Weigh Dimetilan Solid

4. Dissolve in Appropriate Solvent

5. Conduct Experiment

6. Decontaminate Surfaces & Glassware

7. Segregate & Label Hazardous Waste

8. Doff & Dispose of/Clean PPE

9. Arrange for Professional Hazardous Waste Disposal

Click to download full resolution via product page

A step-by-step workflow for the safe handling of Dimetilan.
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Methodology for Key Procedures
Preparation: Before handling, ensure you are in a well-ventilated area, preferably within a

chemical fume hood.[1] Don all required PPE as specified in the table above.

Handling: When weighing and transferring the solid, avoid creating dust.[4] Use tools that will

not generate static discharge.[11] If dissolving, add the solid to the solvent slowly. Always

keep containers tightly closed when not in use.[1]

Cleanup: After handling, thoroughly wash hands and any exposed skin with soap and water.

[1][9] Decontaminate all surfaces and equipment that may have come into contact with

Dimetilan.

Emergency Procedures: In case of skin contact, wash the affected area with soap and water.

[2] If inhaled, move to fresh air.[2][4] In case of eye contact, flush with lukewarm water for at

least 15 minutes.[2] Seek immediate medical attention for any exposure.

Disposal Plan
Proper disposal of Dimetilan and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: Dimetilan is classified as a hazardous waste with the EPA hazardous

waste number P191.[1]

Segregation and Collection: All waste containing Dimetilan, including contaminated PPE,

glassware, and unused product, must be collected in designated, sealed, and clearly labeled

hazardous waste containers.

Disposal Method: Do not dispose of Dimetilan in regular trash or down the drain. Wastes

should be disposed of in a landfill approved for pesticide disposal or in accordance with

applicable Federal, state, or local procedures.[9] It is recommended to use a licensed

hazardous waste disposal company.

Decontamination of Containers: Empty containers should not be reused.[9] They should be

triple-rinsed (if appropriate for the container type), with the rinsate collected as hazardous

waste, and then disposed of according to institutional and regulatory guidelines.[9]
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By implementing these rigorous safety and handling protocols, research institutions can ensure

the well-being of their personnel and maintain a safe and compliant laboratory environment

when working with Dimetilan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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